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Compound of Interest

Compound Name: 1-Bromocyclopent-1-ene

Cat. No.: B075223

An In-depth Technical Guide to the Safe Handling, Storage, and Use of 1-Bromocyclopent-1-
ene

Authored by: Gemini, Senior Application Scientist

This guide provides a comprehensive overview of the essential safety protocols, handling
procedures, and storage requirements for 1-Bromocyclopent-1-ene (CAS No. 1192-04-7).
Designed for researchers, chemists, and drug development professionals, this document
synthesizes technical data with field-proven insights to ensure operational safety and
experimental integrity. The causality behind each recommendation is explained to foster a
deep-rooted culture of safety.

Core Chemical Profile and Physicochemical
Properties

Understanding the fundamental properties of a chemical is the cornerstone of its safe handling.
1-Bromocyclopent-1-ene is a flammable and irritant organobromine compound. Its physical
characteristics dictate the necessary engineering controls and personal protective equipment
(PPE) required for its use.

Causality: The flash point of 44.49°C is above typical room temperature, but low enough to
present a significant fire hazard if vapors are allowed to accumulate near an ignition source.[1]
[2] Its density, being greater than water, means that in the event of a large spill and the use of
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water for firefighting, the chemical will sink, potentially complicating containment efforts. The
recommended storage temperature of 2-8°C is crucial for minimizing vapor pressure and
slowing potential degradation pathways.[1][3]

Table 1: Physicochemical Data for 1-Bromocyclopent-1-ene

Property Value Source(s)
CAS Number 1192-04-7 [1114]
Molecular Formula CsH7Br [11[4]
Molecular Weight 147.01 g/mol [1114]
Appearance Colorless to faint yellow liquid [5]

139.8°C @ 760 mmHg 63°C

Boiling Point @ 22 Torr [11[2][3]
Flash Point 44.49°C (112.1°F) [1][2]
Density 1.558 g/cm3 [1]
Storage Temperature 2°Cto 8°C [1][3]

Hazard Identification and GHS Classification

1-Bromocyclopent-1-ene is classified as a hazardous substance. Awareness of these
classifications is non-negotiable for risk assessment and the implementation of appropriate
safety measures.

Causality: The GHS classifications are derived from toxicological and physical hazard data.
The "Flammable liquid" classification mandates specific storage and handling protocols, such
as the use of flammable storage cabinets and the elimination of ignition sources.[2][4] The
"Skin Irritation,” "Serious Eye Irritation,” and "Respiratory Irritation" classifications dictate the
mandatory use of specific PPE to prevent debilitating chemical burns, eye damage, and
respiratory distress.[4][6]

Table 2: GHS Hazard Classification for 1-Bromocyclopent-1-ene
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids 3
vapor[2][4]
] S H315: Causes skin irritation[4]
Skin corrosion/irritation 2
[6]
Serious eye damage/eye oA H319: Causes serious eye

irritation

irritation[4][6]

Specific target organ toxicity —

single exposure

H335: May cause respiratory
irritation[4][6]

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is essential to create effective barriers against the chemical's
irritant and flammable properties. The selection of PPE is not a matter of preference but a
requirement based on a thorough risk assessment of the planned procedure.

Mandatory PPE Ensemble:

o Eye and Face Protection: Tightly fitting chemical safety goggles are the minimum
requirement. A face shield (minimum 8 inches) should be worn over the goggles during
procedures with a high risk of splashing, such as transfers of larger volumes or reactions
under pressure.[7]

» Hand Protection: Chemical-resistant gloves are required. Nitrile gloves are a common
choice, but it is critical to consult the manufacturer's compatibility and breakthrough time data
for halogenated organic compounds. Always inspect gloves for tears or pinholes before use.
Use proper glove removal technique to avoid contaminating the skin.[7]

o Body Protection: A flame-resistant lab coat must be worn and fully fastened. For large-scale
operations, a chemically resistant apron over the lab coat provides an additional layer of
protection.

o Footwear: Shoes must be closed-toed and made of a non-porous material.[3]
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Diagram: PPE Selection Workflow

This diagram outlines the decision-making process for selecting the appropriate level of PPE
based on the experimental context.
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Start: Procedure with
1-Bromocyclopent-1-ene

No Yes

STOP!
Procedure must be in
fume hood.

Enhanced PPE:
Required PPE: - Chemical Goggles
- Chemical Goggles - Face Shield
- Nitrile Gloves - Nitrile Gloves
- FR Lab Coat - FR Lab Coat
- Chemical Apron
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Spill Detected

Large Spill / Outside Hood Follow Small Spill Protocol:
1. Evacuate immediate area. - Alert nearby personnel
2. Alert others and lab supervisor. - Remove ignition sources
3. Call Emergency Response - Absorb with inert material
(e.g., EHS, 911). - Collect in sealed container
4. Do NOT attempt to clean up. - Decontaminate area

Report Incident to Supervisor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. lookchem.com [lookchem.com]
e 2. echemi.com [echemi.com]
e 3. 1-Bromo-1-cyclopentene | 1192-04-7 [chemicalbook.com]

e 4. 1-Bromocyclopent-1-ene | C5H7Br | CID 10964660 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 6. aksci.com [aksci.com]

e 7. ehs.providence.edu [ehs.providence.edu]

e 8. csub.edu [csub.edu]

 To cite this document: BenchChem. [1-Bromocyclopent-1-ene safety, handling, and storage].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075223#1-bromocyclopent-1-ene-safety-handling-
and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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